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Technical Guide: (R)-Methotrexate-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-Methotrexate-d3, a deuterated
analog of the methotrexate stereoisomer containing D-glutamic acid. This document details its
chemical properties, analytical methodologies, and the core biological pathways associated
with its parent compound, methotrexate.

Core Compound Data

(R)-Methotrexate-d3 is the deuterium-labeled form of (R)-Methotrexate. While the natural and
therapeutically utilized form of methotrexate is the (S)-isomer (L-methotrexate), the (R)-isomer
and its deuterated analogs are valuable tools in research, particularly in metabolic and
pharmacokinetic studies. Deuteration can influence the metabolic profile of drugs, potentially
altering their efficacy and safety.

Below is a summary of the available quantitative data for Methotrexate-d3. It is important to
note that a specific CAS number for the (R)-stereoisomer of deuterated methotrexate is not
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consistently reported; the following information pertains to the generally available deuterated

methotrexate.
Property Value Citations
CAS Number 432545-63-6 [11[2][3]
Molecular Formula C20H19D3NsOs [1112][41[5]
Molecular Weight 457.5 g/mol [1114]

) >99% deuterated forms (d1-
Purity [1][2]
ds); 99.5% by HPLC

Appearance Orange solid [2]

- DMF: 14 mg/ml; DMSO: 3
Solubility _ _ [1]
mg/ml; PBS (pH 7.2): 1 mg/ml

Storage 4°C [1]

Stability > 2 years [1]

Signaling Pathways of Methotrexate

Methotrexate's therapeutic effects, particularly in autoimmune diseases and cancer, are
attributed to its modulation of several key signaling pathways.

One of the primary mechanisms is the inhibition of dihydrofolate reductase (DHFR), an enzyme
crucial for the synthesis of purines and pyrimidines necessary for cell proliferation.[6] This
inhibition disrupts DNA synthesis.[7] Another significant pathway involves the promotion of
adenosine release, which has potent anti-inflammatory effects.[6][8] Methotrexate
polyglutamates inhibit aminoimidazole-4-carboxamide ribonucleotide (AICAR) transformylase
(ATIC), leading to an accumulation of intracellular AICAR and subsequent increase in
adenosine release.[6][9] Additionally, methotrexate has been shown to influence the JAK/STAT
signaling pathway, which is central to inflammatory and immune responses.[9][10]
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Methotrexate Mechanism of Action
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Caption: Key signaling pathways modulated by Methotrexate.

Experimental Protocols
General Synthesis Strategy for Deuterated Methotrexate
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The synthesis of deuterated drugs is a key strategy for altering the pharmacokinetic properties
of parent molecules.[11] While a specific, detailed protocol for the synthesis of (R)-
Methotrexate-d3 is not publicly available, a general approach can be extrapolated from known
methotrexate synthesis methods and general deuteration techniques.

The synthesis of methotrexate can be broadly categorized into one-step and stepwise
methods.[12] A common approach involves the reaction of p-methylaminobenzoyl glutamate
with tetraaminopyrimidine sulfate and a three-carbon synthon like 1,1,3-tribromoacetone.[12]

For the introduction of a deuterated methyl group (CDs), a deuterated starting material would
be required. For instance, deuterated N-methyl-p-aminobenzoic acid could be synthesized and
then coupled with D-glutamic acid to form the deuterated side chain. This deuterated side chain
would then be reacted with the pteridine ring precursors to yield (R)-Methotrexate-d3. The
synthesis of methotrexate prodrugs has also been described, which could be adapted for
deuterated analogs.[13] Purification is typically achieved through chromatographic methods.

Analytical Workflow for Quantification

The quantification of methotrexate and its deuterated analogs in biological matrices is crucial
for therapeutic drug monitoring and research. High-performance liquid chromatography (HPLC)
and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common
analytical techniques employed.[14][15]

1. Sample Preparation:

For biological samples such as plasma or serum, protein precipitation is a common and
efficient method for extraction.[14]

This typically involves the addition of an organic solvent like acetonitrile or methanol.[14]

The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

The supernatant containing the analyte is then collected for analysis.

2. Chromatographic Separation:

A reversed-phase C18 column is frequently used for the separation of methotrexate.[15]
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The mobile phase often consists of a mixture of an acidic buffer (e.g., phosphate buffer) and
an organic solvent like acetonitrile or methanol.[15]

Gradient or isocratic elution can be used to achieve optimal separation.
. Detection and Quantification:

For HPLC analysis, UV detection is commonly performed at a wavelength between 302 and
400 nm.[15]

For LC-MS/MS, which offers higher sensitivity and specificity, multiple reaction monitoring
(MRM) is the preferred mode for quantification.[16]

(R)-Methotrexate-d3 would serve as an ideal internal standard for the quantification of (R)-
Methotrexate due to its similar chemical properties and distinct mass.
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General Analytical Workflow for Methotrexate Quantification
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Caption: Workflow for Methotrexate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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